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Introduction
Albuterol, also known as salbutamol, is a short-acting β2-adrenergic receptor agonist primarily

used in the treatment of bronchospasm. Emerging research has indicated a potential role of

β2-adrenergic signaling in cancer progression. This document provides detailed application

notes and experimental protocols for studying the effects of albuterol adipate on gastric

cancer cell proliferation, migration, and invasion. The methodologies outlined are based on

findings that albuterol promotes gastric cancer cell tumorigenesis through the β2-AR/ERK/EMT

signaling pathway.[1][2]

Data Presentation
The following tables summarize the quantitative effects of albuterol (salbutamol) on gastric

cancer cell lines, MGC803 and SGC-7901, as extrapolated from published research.

Table 1: Effect of Albuterol (Salbutamol) on Gastric Cancer Cell Migration and Invasion
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Cell Line Treatment Concentration
Relative
Migration (%)

Relative
Invasion (%)

MGC803 Control - 100 100

Albuterol 16 µM ~250 ~230

Albuterol + ICI-

118,551
16 µM + 10 µM ~120 ~110

Albuterol +

PD98059
16 µM + 50 µM ~130 ~120

SGC-7901 Control - 100 100

Albuterol 16 µM ~280 ~260

Albuterol + ICI-

118,551
16 µM + 10 µM ~110 ~115

Albuterol +

PD98059
16 µM + 50 µM ~140 ~130

Data are estimated from graphical representations in Lu et al., 2022. Values represent the

mean percentage relative to the control group.

Table 2: Effect of Albuterol (Salbutamol) on the Expression of EMT Markers and Signaling

Proteins in Gastric Cancer Cells
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Cell Line
Treatmen
t

Concentr
ation

E-
cadherin
(relative
expressio
n)

N-
cadherin
(relative
expressio
n)

Snail
(relative
expressio
n)

p-
ERK/ERK
(relative
ratio)

MGC803 Control - 1.0 1.0 1.0 1.0

Albuterol 16 µM ~0.4 ~2.5 ~2.8 ~3.0

Albuterol +

ICI-

118,551

16 µM + 10

µM
~0.9 ~1.2 ~1.3 ~1.2

Albuterol +

PD98059

16 µM + 50

µM
~0.8 ~1.3 ~1.4 ~1.1

SGC-7901 Control - 1.0 1.0 1.0 1.0

Albuterol 16 µM ~0.3 ~2.8 ~3.0 ~3.5

Albuterol +

ICI-

118,551

16 µM + 10

µM
~0.8 ~1.1 ~1.2 ~1.3

Albuterol +

PD98059

16 µM + 50

µM
~0.7 ~1.4 ~1.5 ~1.2

Data are estimated from graphical representations of Western Blots in Lu et al., 2022. Values

represent the mean fold change relative to the control group.

Experimental Protocols
1. Cell Culture

Cell Lines: Human gastric cancer cell lines MGC803 and SGC-7901.

Culture Medium: RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 100

U/mL penicillin, and 100 µg/mL streptomycin.
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Culture Conditions: Cells are to be maintained in a humidified incubator at 37°C with 5%

CO2.

2. Cell Proliferation Assay (MTT Assay)

Seed 5 x 10³ cells per well in a 96-well plate and allow them to adhere overnight.

Treat the cells with varying concentrations of albuterol adipate (e.g., 0, 4, 8, 16, 32, 64 µM)

for 24, 48, and 72 hours.

Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan

crystals.

Measure the absorbance at 490 nm using a microplate reader.

Cell viability is to be expressed as a percentage of the control group.

3. Colony Formation Assay

Seed 500 cells per well in a 6-well plate.

Treat the cells with albuterol adipate at the desired concentrations.

Incubate the plates for 10-14 days, replacing the medium with fresh medium containing the

treatment every 3 days.

After incubation, wash the colonies with PBS, fix with 4% paraformaldehyde for 15 minutes,

and stain with 0.1% crystal violet for 20 minutes.

Count the number of colonies (containing >50 cells) under a microscope.

4. Transwell Migration and Invasion Assays

For the invasion assay, pre-coat the upper chamber of a Transwell insert (8 µm pore size)

with Matrigel. For the migration assay, no coating is needed.
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Seed 2 x 10⁵ cells in serum-free medium in the upper chamber.

Add medium containing 10% FBS as a chemoattractant to the lower chamber.

Add albuterol adipate and/or inhibitors (ICI-118,551, PD98059) to both the upper and lower

chambers at the desired concentrations.

Incubate for 24-48 hours.

Remove the non-migrated/invaded cells from the upper surface of the membrane with a

cotton swab.

Fix the cells on the lower surface of the membrane with methanol and stain with 0.1% crystal

violet.

Count the number of migrated/invaded cells in at least five random fields under a

microscope.

5. Western Blot Analysis

Treat cells with albuterol adipate and/or inhibitors for the desired time.

Lyse the cells in RIPA buffer and determine the protein concentration using a BCA assay.

Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

Block the membrane with 5% non-fat milk in TBST for 1 hour.

Incubate the membrane with primary antibodies against β2-AR, p-ERK, ERK, E-cadherin, N-

cadherin, Snail, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.

Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at

room temperature.

Visualize the protein bands using an ECL detection system and quantify the band intensities

using image analysis software.

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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